Cas no 150044-68-1 (1H-Pyrrole-2,5-dicarboxylicacid, 3,4-di-1H-indol-3-yl-)

• Product Name: 1H-Pyrrole-2,5-dicarboxylicacid, 3,4-di-1H-indol-3-yl-
• CAS No: 150044-68-1
• MF: C₂₂H₁₅N₃O₄
• MW: 385.372205018997
• CID: 164337
• PubChem ID: 11326613
• Update Time: 2025-04-19

1H-Pyrrole-2,5-dicarboxylicacid, 3,4-di-1H-indol-3-yl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dicarboxylicacid, 3,4-di-1H-indol-3-yl-
• 3,4-bis(1H-indol-3-yl)-1H-pyrrole-2,5-dicarboxylic acid
• Chromopyrrolicacid
• Lycogalic acid A
• Lycogaric acid A
• Lycogarubin C free acid
• NS00070839
• DTXSID90462496
• 3,4-DI-1H-INDOL-3-YL-1H-PYRROLE-2,5-DICARBOXYLIC ACID
• CHEBI:41625
• chromopyrrolic acid
• 3,4-di(indol-3-yl)pyrrole-2,5-dicarboxylic acid
• C21125
• DB07588
• BDBM50378456
• Q27096807
• CHEMBL491841
• SCHEMBL12955978
• 3,4-di(1H-indol-3-yl)-1H-pyrrole-2,5-dicarboxylic acid
• 150044-68-1
• 1H-Pyrrole-2,5-dicarboxylic acid, 3,4-di-1H-indol-3-yl-
• Chromopyrrolate

• Inchi： 1S/C22H15N3O4/c26-21(27)19-17(13-9-23-15-7-3-1-5-11(13)15)18(20(25-19)22(28)29)14-10-24-16-8-4-2-6-12(14)16/h1-10,23-25H,(H,26,27)(H,28,29)
• InChI Key： FZDVNXHYGMEEDT-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2=CNC3C=CC=CC2=3)C(=C(C(=O)O)N1)C1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 385.10635
• Monoisotopic Mass: 385.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 121.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles